Cas no 52092-43-0 (2-bromo-4-nitro-1-oxido-pyridin-1-ium)

• Product Name: 2-bromo-4-nitro-1-oxido-pyridin-1-ium
• CAS No: 52092-43-0
• MF: C₅H₃BrN₂O₃
• MW: 218.992920160294
• MDL: MFCD00160743
• CID: 56156
• PubChem ID: 87560031
• Update Time: 2025-05-21

2-bromo-4-nitro-1-oxido-pyridin-1-ium Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-nitropyridine N-oxide
• 2-Bromo-4-nitropyridine 1-oxide
• 2-bromo-4-nitro-1-oxido-pyridin-1-ium
• FT-0655220
• 2-bromo-4-nitro-1-oxidopyridin-1-ium
• NSC-174130
• IRBDHXCXCSFNEQ-UHFFFAOYSA-N
• MFCD00160743
• A828919
• 2-BROMO-4-NITROPYRIDIN-1-IUM-1-OLATE
• SY014602
• AS-46490
• AMY21924
• 52092-43-0
• NSC174130
• 2-Bromo-4-nitro-pyridine-N-oxide
• PB32150
• SCHEMBL1424323
• AKOS005259387
• 2-Bromo-4-nitro-1-oxo-1lambda~5~-pyridine
• DTXSID00397866
• 2-bromanyl-4-nitro-1-oxidanidyl-pyridin-1-ium
• 2-Bromo-4-nitropyridine-n-oxide
• MFCD001600743
• CS1071
• 2-Bromo-4-nitropyridineN-oxide
• 2-Bromo-4-nitropyridine1-oxide
• B3145
• J-508319
• PYRIDINE, 2-BROMO-4-NITRO-, 1-OXIDE
• 2-BROMO-4-NITRO-1-PYRIDINIUMOLATE
• STK687778
• DB-002427

• MDL： MFCD00160743
• Inchi： 1S/C5H3BrN2O3/c6-5-3-4(8(10)11)1-2-7(5)9/h1-3H
• InChI Key： IRBDHXCXCSFNEQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C[N+]=1[O-])[N+](=O)[O-]
• BRN： 145698

Computed Properties

• Exact Mass: 217.93300
• Monoisotopic Mass: 217.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 71.3A^2

Experimental Properties

• Color/Form: powder
• Density: 1.98
• Melting Point: 144.0 to 148.0 deg-C
• Boiling Point: 430.2±25.0 °C at 760 mmHg
• Flash Point: 214℃
• PSA: 71.28000
• LogP: 2.30900
• Solubility: Insoluble

2-bromo-4-nitro-1-oxido-pyridin-1-ium Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S22-S26-S36/37/39
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R23/24/25; R36/37/38
• Safety Term：S22;S26;S36/37/39;S45
• Packing Group：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-bromo-4-nitro-1-oxido-pyridin-1-ium

Introduction to 2-Bromo-4-Nitro-1-Oxido-Pyridin-1-Ium (CAS No. 52092-43-0)

2-Bromo-4-nitro-1-oxido-pyridin-1-ium, also known by its CAS number 52092-43-0, is a significant compound in the field of organic chemistry, particularly within the realm of pyridinium salts. This compound has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. The molecule consists of a pyridinium ring with bromine and nitro substituents, making it a versatile compound for research and development.

The pyridinium ring in 2-bromo-4-nitro-1-oxido-pyridin-1-ium is a six-membered aromatic structure with one nitrogen atom, which imparts distinct electronic properties to the molecule. The bromine atom at position 2 and the nitro group at position 4 contribute to the compound's reactivity and stability. These substituents also influence the compound's solubility, conductivity, and interaction with other molecules, making it a valuable component in various chemical reactions and material syntheses.

Recent studies have explored the use of 2-bromo-4-nitro-1-oxido-pyridin-1-ium in the development of advanced materials, such as conductive polymers and electrocatalysts. Its ability to act as an oxidizing agent has been leveraged in organic synthesis, particularly in the oxidation of alcohols and amines. Moreover, researchers have investigated its role in energy storage devices, including supercapacitors and batteries, due to its high redox activity and stability under various conditions.

The synthesis of 2-bromo-4-nitro-pyridinium salts involves a series of carefully controlled reactions, often starting from pyridine derivatives. The introduction of bromine and nitro groups requires precise stoichiometry and reaction conditions to ensure high yields and purity. Modern synthetic methods have focused on optimizing these processes to meet the growing demand for this compound in both academic research and industrial applications.

In terms of physical properties, 2-bromo-4-nitro-pyridinium salts exhibit a high degree of solubility in polar solvents, which facilitates their use in solution-based reactions. Their thermal stability is another advantageous feature, allowing them to be employed under elevated temperatures without significant decomposition. Additionally, their spectral properties, including UV-vis absorption and fluorescence emission, have been studied extensively for potential applications in sensing and imaging technologies.

The application of CAS No. 52092-43-0 extends beyond traditional chemical synthesis into emerging fields such as biochemistry and pharmacology. Researchers have explored its potential as an anti-microbial agent due to its ability to disrupt bacterial cell membranes. Furthermore, its role as an intermediate in drug design has been highlighted in recent publications, showcasing its versatility across multiple disciplines.

In conclusion, 2-bromo-4-nitro-pyridinium salts, identified by CAS No. 52092-43-0, represent a critical compound with wide-ranging applications across various scientific domains. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within organic chemistry and related fields.